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Compound of Interest

Compound Name: Oxysanguinarine

CAS No.: 548-30-1

Cat. No.: B1218855

Get Quote

Executive Summary & Chemical Profile
Oxysanguinarine (C₂₀H₁₃NO₅) is the oxidized, neutral lactam derivative of the quaternary

ammonium alkaloid sanguinarine. While sanguinarine exhibits potent antimicrobial and

antiproliferative activities, its toxicity profile often limits therapeutic windows. Oxysanguinarine
serves as a critical metabolite and a potential prodrug scaffold with distinct solubility and

lipophilicity profiles.

Key Distinction: Unlike the orange-red, water-soluble sanguinarine cation (iminium form),

oxysanguinarine is a pale/colorless, lipophilic neutral molecule. This guide prioritizes a semi-

synthetic isolation strategy: extracting the abundant precursor (sanguinarine) from Macleaya

cordata and converting it via photo-oxidation. This method yields higher purity (>98%)

compared to direct isolation of the minor natural constituent.
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Property Sanguinarine (Precursor) Oxysanguinarine (Target)

Formula C₂₀H₁₄NO₄⁺ C₂₀H₁₃NO₅

Molar Mass 332.09 g/mol 347.08 g/mol

State Cationic (Iminium) Neutral (Lactam)

Color Orange-Red Colorless / Pale Yellow

Solubility Water/Ethanol (Moderate) Chloroform/DMSO (High)

Key Functional Group C=N⁺ (Iminium) N-C=O[1][2][3] (Amide/Lactam)

Biosynthetic Context & Formation
Oxysanguinarine is formed naturally via the oxidation of sanguinarine. In a laboratory setting,

this mimics the detoxification pathways found in certain herbivores or microbial metabolism.
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Figure 1: Biosynthetic and semi-synthetic pathway from Tyrosine to Oxysanguinarine.

Plant Sourcing & Selection
While Chelidonium majus (Greater Celandine) and Sanguinaria canadensis (Bloodroot) contain

these alkaloids, Macleaya cordata (Plume Poppy) is the superior industrial source due to its

high biomass and alkaloid content.

Target Tissue: Fruits (capsules) of M. cordata.

Yield Expectation: Sanguinarine content in fruits can reach ~15-20 mg/g (dry weight).

Oxysanguinarine is naturally present only in trace amounts (<0.5 mg/g), necessitating the

conversion protocol below.
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Experimental Protocol: Isolation & Conversion
This workflow integrates extraction, purification of the precursor, and controlled oxidation.

Phase 1: Total Alkaloid Extraction (Crude)
Objective: Maximize yield of benzophenanthridine alkaloids.

Pulverization: Grind dried M. cordata fruits to a fine powder (60 mesh).

Acidified Extraction: Macerate 100g powder in 1L of Ethanol:Water (95:5) + 1% HCl.

Reasoning: The acid ensures alkaloids are in their soluble salt form (chloride), improving

extraction efficiency from the cellular matrix.

Reflux: Heat at 60°C for 2 hours. Filter and repeat twice.

Concentration: Evaporate solvent under reduced pressure (Rotavap) at 45°C to obtain the

crude residue.

Phase 2: Enrichment (Acid-Base Partitioning)
Objective: Remove non-alkaloidal lipids, chlorophyll, and sugars.

Resuspension: Dissolve crude residue in 200 mL 2% H₂SO₄.

Defatting: Wash the acidic aqueous layer with Petroleum Ether (3 x 200 mL). Discard the

organic (ether) layer containing lipids.

Basification: Adjust the aqueous phase pH to 9-10 using Ammonium Hydroxide (NH₄OH).

Observation: Solution will turn turbid as alkaloids convert to their free base/pseudobase

forms.

Extraction: Extract the basic aqueous phase with Chloroform (CHCl₃) (3 x 200 mL).

Drying: Dry the combined chloroform layers over Anhydrous Na₂SO₄ and evaporate to

dryness. This is the Total Alkaloid Fraction (TAF).
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Phase 3: Purification of Precursor (Sanguinarine)
Method: Silica Gel Column Chromatography.

Stationary Phase: Silica gel (200-300 mesh).

Mobile Phase: Gradient elution with Chloroform : Methanol (starting 100:0 → 95:5).

Monitoring: Check fractions via TLC (Mobile phase: Benzene:Ethanol 9:1). Sanguinarine

appears as a bright orange spot.

Purity Check: Pool fractions containing pure sanguinarine. Purity >95% is required for the

next step.

Phase 4: Semi-Synthetic Conversion to
Oxysanguinarine
Method: Photo-oxidative Conversion (Self-Validating Step). Direct isolation of natural

oxysanguinarine is low-yield. This step converts the abundant sanguinarine into

oxysanguinarine with high specificity.

Dissolution: Dissolve 500 mg purified Sanguinarine in 100 mL Methanol.

Sensitizer Addition: Add trace Methylene Blue or Rose Bengal (optional, accelerates singlet

oxygen formation) or rely on self-sensitization.

Irradiation: Expose the solution to visible light (broad spectrum or 450nm LED) under

continuous aeration (bubbling air/O₂) for 24-48 hours.

Endpoint Validation: Monitor via TLC. The orange Sanguinarine spot (Rf ~0.3) will

disappear, replaced by a higher Rf (less polar) spot of Oxysanguinarine (Rf ~0.6-0.7)

which fluoresces blue/white under UV365.

Purification: Evaporate solvent. Recrystallize the residue from Chloroform/Ethanol.
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Figure 2: Workflow for the isolation of Sanguinarine and conversion to Oxysanguinarine.
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Analytical Characterization (Validation)
To confirm the identity of Oxysanguinarine and distinguish it from Sanguinarine, use the

following spectral markers.

Mass Spectrometry (ESI-MS)
Sanguinarine: m/z 332 [M]⁺ (Cationic parent)

Oxysanguinarine: m/z 348 [M+H]⁺ or 370 [M+Na]⁺ (Neutral parent)

Diagnostic: A mass shift of +15 Da (approx) from the cation to the neutral protonated form,

or +16 Da if comparing molecular weights directly (332 vs 347).

NMR Spectroscopy (Diagnostic Signals)
The conversion from iminium to lactam causes drastic shielding changes in the B/C ring

protons.

Position
Sanguinarine (¹H δ
ppm)

Oxysanguinarine
(¹H δ ppm)

Interpretation

H-6 ~9.2 - 9.5 (Singlet) Absent

The iminium proton is

lost during oxidation to

C=O.

N-CH3 ~4.2 - 4.5 ~3.6 - 3.8

Methyl group is more

shielded in the neutral

lactam.

C-6 (¹³C) ~150 - 155 (C=N⁺) ~163 - 165 (C=O)

Diagnostic carbonyl

shift confirming lactam

formation.

H-11/12 ~7.5 - 8.5 ~7.0 - 8.0

Aromatic protons

generally shift upfield

(shielded) due to loss

of positive charge.
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Note: Spectra should be recorded in CDCl₃ or DMSO-d₆.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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